molecular formula C6H10N2O4S2 B8495870 3-(Methanesulfonyl)-2-(nitromethylidene)-1,3-thiazinane CAS No. 88427-98-9

3-(Methanesulfonyl)-2-(nitromethylidene)-1,3-thiazinane

Cat. No.: B8495870
CAS No.: 88427-98-9
M. Wt: 238.3 g/mol
InChI Key: VVFZHJNINZSFBM-UHFFFAOYSA-N
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Description

3-(Methanesulfonyl)-2-(nitromethylidene)-1,3-thiazinane is a useful research compound. Its molecular formula is C6H10N2O4S2 and its molecular weight is 238.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

88427-98-9

Molecular Formula

C6H10N2O4S2

Molecular Weight

238.3 g/mol

IUPAC Name

3-methylsulfonyl-2-(nitromethylidene)-1,3-thiazinane

InChI

InChI=1S/C6H10N2O4S2/c1-14(11,12)7-3-2-4-13-6(7)5-8(9)10/h5H,2-4H2,1H3

InChI Key

VVFZHJNINZSFBM-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)N1CCCSC1=C[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 20 g of methanesulfonyl chloride in 150 ml of methylene chloride was added drop-by-drop over a 55 minute period to a stirred mixture of 20 g of 2-(nitromethylene)-tetrahydro-2H-1,3-thiazine and 40 ml of triethylamine in 150 ml of methylene chloride, at -30° C., in a nitrogen atmosphere. The resulting mixture was stirred for 30 minutes at -30° C., and then washed with 2% hydrochloric acid. The aqueous phase was washed twice with methylene chloride. The resulting organic phases were combined, dried (Na2SO4), concentrated to about 50 ml, cooled to 0° C., and filtered. The crystalline solid was triturated with cold methylene chloride, to give N-(methylsulfonyl)-2-(nitromethylene)-tetrahydro-2H-1,3-thiazine (1A), as a crystalline solid, m.p.: 144-145° C. (with decomposition).
Quantity
20 g
Type
reactant
Reaction Step One
Name
2-(nitromethylene)-tetrahydro-2H-1,3-thiazine
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One

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